3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole

• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol
• IUPAC Name: 3-(4-bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11BrN2O2/c1-19-13-4-2-3-11(9-13)15-17-14(18-20-15)10-5-7-12(16)8-6-10/h2-9H,1H3
• InChI Key: ZRLGTPSYMYZWHQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC(=NO2)C3=CC=C(C=C3)Br

Description

3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole is an organic compound with the chemical formula C15H11BrN2O2. It is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential biological activities.

Mechanism of Action

The exact mechanism of action of 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its biological activities through the modulation of various cellular pathways. For example, the compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. Additionally, 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
The biological activities of 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole have been studied in various in vitro and in vivo models. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. Additionally, 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole has been shown to reduce inflammation in animal models of inflammatory diseases such as arthritis. The compound has also been reported to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole in lab experiments is its potential to exhibit multiple biological activities. This makes it a versatile compound that can be used in various research areas. However, one of the limitations of using 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole is its low solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the research on 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole. One of the areas of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole and to investigate its potential use in the treatment of various diseases. Furthermore, the compound can be used as a lead compound in the development of novel biologically active compounds.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole can be achieved through various methods. One of the commonly used methods is the reaction between 4-bromobenzohydrazide and 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained through purification using column chromatography.

Scientific Research Applications

3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential biological activities. It has been reported to exhibit anti-inflammatory, antitumor, and antimicrobial activities. The compound has also shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes. Furthermore, 3-(4-Bromophenyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole has been used as a building block in the synthesis of other biologically active compounds.